Cas no 2098051-70-6 ((2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride)

• Product name: (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride
• CAS No: 2098051-70-6
• MF: C₇H₁₇ClFN
• MW: 169.667984724045
• CID: 5727857
• PubChem ID: 122239516

(2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098051-70-6
• F2147-5524
• starbld0035577
• 2-fluoro-N,4-dimethylpentan-1-amine;hydrochloride
• 2-Fluoro-N,4-dimethylpentan-1-amine hydrochloride
• (2-fluoro-4-methylpentyl)(methyl)amine hydrochloride
• AKOS040812722
• (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride

• Inchi： 1S/C7H16FN.ClH/c1-6(2)4-7(8)5-9-3;/h6-7,9H,4-5H2,1-3H3;1H
• InChI Key： OKCYPEFTOGKKMG-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC)CC(C)C

Computed Properties

• Exact Mass: 169.1033554g/mol
• Monoisotopic Mass: 169.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride

Introduction to (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride (CAS No. 2098051-70-6)

(2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride, identified by its CAS number 2098051-70-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amine class of molecules, characterized by its unique structural and functional properties. The presence of a fluoro substituent and a methyl group in the pentyl chain imparts distinct chemical characteristics that make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride consists of a fluorinated side chain attached to a pentyl backbone, with a methyl group and an amine functional group at the terminal position. This configuration not only influences its solubility and stability but also enhances its reactivity in various chemical transformations. The hydrochloride salt form ensures better crystallinity and handling properties, making it a preferred choice for industrial applications.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of fluorine atoms into drug molecules has been demonstrated to modulate their pharmacokinetic profiles, leading to more effective therapeutic outcomes. (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride exemplifies this trend, as it serves as a versatile building block for the synthesis of fluorinated amine derivatives.

One of the most compelling aspects of this compound is its potential application in the development of central nervous system (CNS) therapeutics. Fluorinated amines have shown promise in modulating neurotransmitter activity, which is crucial for treating neurological disorders such as depression, anxiety, and neurodegenerative diseases. The unique structural features of (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride allow it to interact with specific receptor targets, potentially leading to the discovery of new-generation drugs with improved efficacy and reduced side effects.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated intermediates in drug design. The ability to introduce fluorine atoms at strategic positions in molecular structures can significantly alter their biological activity. For instance, studies have shown that fluorine substitution can enhance the lipophilicity of amine compounds, facilitating better membrane penetration and target binding. This property is particularly relevant for drugs that require crossing the blood-brain barrier.

The synthesis of (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and condensation processes. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for pharmaceutical applications. Researchers have been exploring novel catalytic systems and green chemistry approaches to optimize the production process while minimizing environmental impact.

In addition to its pharmaceutical applications, this compound has shown potential in materials science and agrochemical research. Fluorinated amines are often used as intermediates in the synthesis of specialty polymers and coatings due to their thermal stability and chemical resistance. The unique properties of (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride make it a valuable asset in developing high-performance materials with tailored functionalities.

The safety profile of (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride is another critical consideration in its application across various fields. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have provided valuable insights into its metabolic pathways and potential side effects, ensuring that its use is safe and responsible.

The regulatory landscape for fluorinated compounds is continually evolving, with agencies such as the FDA and EMA implementing stringent guidelines to ensure their safe use in pharmaceuticals. Compliance with these regulations is essential for manufacturers and researchers working with compounds like (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride. This has driven innovation in synthetic chemistry and process optimization to meet regulatory requirements while maintaining high-quality standards.

In conclusion, (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride (CAS No. 2098051-70-6) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features, combined with its versatility as an intermediate, make it a valuable asset for developing novel therapeutics and functional materials. As research continues to uncover new applications for fluorinated compounds, this compound is poised to play a pivotal role in shaping the future of drug discovery and material science.